Cas no 1292289-62-3 (Methyl 4-cyclopentyl-2-(methylsulfonyl)pyrimidine-5-carboxylate)

• Product Name: Methyl 4-cyclopentyl-2-(methylsulfonyl)pyrimidine-5-carboxylate
• CAS No: 1292289-62-3
• MF: C₁₂H₁₆N₂O₄S
• MW: 284.331441879272
• CID: 2126778
• PubChem ID: 58230442
• Update Time: 2025-11-06

Methyl 4-cyclopentyl-2-(methylsulfonyl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-cyclopentyl-2-(methylsulfonyl)pyrimidine-5-carboxylate
• methyl 4-cyclopentyl-2-methylsulfonylpyrimidine-5-carboxylate
• XWLMHUNDFREGNN-UHFFFAOYSA-N
• 5-Pyrimidinecarboxylic acid, 4-cyclopentyl-2-(methylsulfonyl)-, methyl ester
• METHYL4-CYCLOPENTYL-2-(METHYLSULFONYL)PYRIMIDINE-5-CARBOXYLATE
• DB-343378
• 1292289-62-3
• SCHEMBL1587502
• methyl 4-cyclopentyl-2-methanesulfonylpyrimidine-5-carboxylate
• Methyl 4-cyclopentyl-2-(methylsulfonyl)pyrimidine-5-carboxylate

• MDL： MFCD26398200
• Inchi： 1S/C12H16N2O4S/c1-18-11(15)9-7-13-12(19(2,16)17)14-10(9)8-5-3-4-6-8/h7-8H,3-6H2,1-2H3
• InChI Key： XWLMHUNDFREGNN-UHFFFAOYSA-N
• SMILES： S(C)(C1=NC=C(C(=O)OC)C(C2CCCC2)=N1)(=O)=O

Computed Properties

• Exact Mass: 284.08307817g/mol
• Monoisotopic Mass: 284.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.6
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives